N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)-2-oxoimidazolidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
- This compound has been investigated in catalytic applications. Specifically, thin-film nanosized bimetallic catalysts based on mesoporous pure titania (TiO2) doped with zirconia (Zr), ceria (Ce), and zinc oxide (Zn) were developed .
- The efficiency of PdZn/TixM1−xO2±y (M = Ce, Zr, Zn) was studied in the hydrogenation of 2-methyl-3-butyn-2-ol. The stability of the catalyst during the reaction depends on the adsorption properties and activity of PdZn and Pd(0) active centers. The zinc-doped coating demonstrated high selectivity (98.2%) during long-term testing, making it promising for acetylenic alcohol hydrogenation in microcapillary reactors .
- A related unsymmetrical photochromic diarylethene compound, “1-(2-methyl-3-benzothienyl)-2-[3-methyl-2-thienyl] perfluorocyclopentene,” was successfully designed and constructed. Its optoelectronic properties, including photochromism and fluorescence switching, were systematically discussed .
- The benzo[c][1,2,5]thiadiazole (BTZ) motif has been explored in electron donor–acceptor (D–A) systems. While these systems are well-studied for photovoltaics and fluorescent sensors, their potential as visible-light organophotocatalysts remains an interesting area for further investigation .
- Trifluoroethyl isatin ketimine, a derivative of the compound , has been involved in organic synthesis reactions. Recent studies have focused on the types of reactions, stereoselectivity of products, and its application prospects in this field .
Catalysis and Hydrogenation
Photochromic Compounds
Fluorophores and Visible-Light Organophotocatalysts
Organic Synthesis Reactions
Future Directions
properties
IUPAC Name |
N-[2-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]-2-oxoimidazolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N5O4S/c1-16-10-4-2-3-5-11(10)18(23(16,21)22)9-7-15-13(20)17-8-6-14-12(17)19/h2-5H,6-9H2,1H3,(H,14,19)(H,15,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSYKHIMQXSTOQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N(S1(=O)=O)CCNC(=O)N3CCNC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)-2-oxoimidazolidine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.